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Compound of Interest

Ethyl 6-hydroxypyridine-2-
Compound Name:
carboxylate

cat. No.: B1336221

An In-depth Technical Guide to Ethyl 6-
hydroxypyridine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 6-hydroxypyridine-2-
carboxylate, a key heterocyclic building block in medicinal chemistry and drug discovery. This
document consolidates available data on its chemical properties, synthesis, spectroscopic
analysis, and the biological significance of its structural motif.

Core Compound Identification

Ethyl 6-hydroxypyridine-2-carboxylate is a pyridine derivative characterized by a hydroxyl
group at the 6-position and an ethyl carboxylate group at the 2-position. This arrangement of
functional groups makes it a versatile precursor for the synthesis of more complex molecules
with a wide range of biological activities.

Table 1: Chemical and Physical Properties
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Property Value Reference
CAS Number 53389-00-7 [1]
Molecular Formula C8HINO3 [1]
Molecular Weight 167.16 g/mol [1]
Canonical SMILES CCOC(=0)C1=CC=CC(=O)N1  [2]
InChi Key BHTPNYOMVLJREU- 2]

UHFFFAOYSA-N

Light yellow crystalline
Appearance . [3]
substance (for the parent acid)

Purity Typically 295% [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of Ethyl 6-hydroxypyridine-2-
carboxylate. While a comprehensive public database of its spectra is not readily available,
typical spectral characteristics can be inferred from its structure and data for related
compounds. Key analytical techniques for this compound include Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).[4]

Table 2: Predicted and Reported Spectroscopic Data

Technique Data Source
1H NMR Spectrum available ChemicalBook[4]
13C NMR Spectrum available ChemicalBook[4]

Spectrum available; Predicted ChemicalBook[4],

Mass Spectrometry ]
m/z for [M+H]*: 168.06552 PubChemLite[2]

Infrared (IR) Spectrum available ChemicalBook[4]

Note: For detailed spectra, direct acquisition from suppliers or specialized databases is
recommended.
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Synthesis and Derivatization

While a specific, detailed protocol for the synthesis of Ethyl 6-hydroxypyridine-2-carboxylate
is not widely published, general methods for the synthesis of hydroxypyridine carboxylates can
be applied. One common approach involves the cyclization of appropriate precursors. For
instance, the reaction of ethyl aminocrotonates with derivatives of malonic acid is a suitable
method for preparing substituted dihydropyridine carboxylates.[5] Another potential route is the
direct hydroxylation of a pyridine-2-carboxylate derivative.

The primary utility of Ethyl 6-hydroxypyridine-2-carboxylate is as a scaffold for further
chemical modification. The hydroxyl and ester functionalities serve as handles for a variety of
chemical transformations.

Below is a generalized workflow for the utilization of this compound in a drug discovery context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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